Cas no 78283-21-3 (Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)-)

• Product Name: Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)-
• CAS No: 78283-21-3
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 4186617
• PubChem ID: 5853650
• Update Time: 2025-04-24

Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (E)-
• Ethenamine, 2-(2,6-dinitrophenyl)-N,N-dimethyl-, (1E)-
• 78283-21-3
• (N,N-Dimethylamino)ethenyl-2,6-dinitrobenzene, 97%
• (E)-2-(2,6-Dinitrophenyl)-N,N-dimethylethen-1-amine
• (N,N-DIMETHYLAMINO)ETHENYL-2,6-DINITROBENZENE
• SCHEMBL824981
• 2-(2,6-Dinitrophenyl)-N,N-dimethylethen-1-amine
• 79476-53-2
• 621-593-8
• (E)-N,N-dimethyl-2-(dinitro-phenyl)ethenamine

• Inchi： 1S/C10H11N3O4/c1-11(2)7-6-8-9(12(14)15)4-3-5-10(8)13(16)17/h3-7H,1-2H3/b7-6+
• InChI Key： FTGPISCZYQYHPV-VOTSOKGWSA-N
• SMILES： C(/N(C)C)=C\C1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 237.07495584Da
• Monoisotopic Mass: 237.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.9Ų